Cas no 857856-22-5 (BICYCLO[2.2.2]OCTANE-1-THIOL)

• Product Name: BICYCLO[2.2.2]OCTANE-1-THIOL
• CAS No: 857856-22-5
• MF: C₈H₁₄S
• MW: 142.261761188507
• CID: 3408941
• PubChem ID: 86060168
• Update Time: 2025-04-21

BICYCLO[2.2.2]OCTANE-1-THIOL Chemical and Physical Properties

Names and Identifiers

• BICYCLO[2.2.2]OCTANE-1-THIOL
• 857856-22-5

• Inchi： 1S/C8H14S/c9-8-4-1-7(2-5-8)3-6-8/h7,9H,1-6H2
• InChI Key： KLCGFYRTUDRWSD-UHFFFAOYSA-N
• SMILES： SC12CCC(CC1)CC2

Computed Properties

• Exact Mass: 142.08162162Da
• Monoisotopic Mass: 142.08162162Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 98
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 1Ų